Cas no 1020718-20-0 (2-Bromo-6-fluorobenzoyl chloride)

• Product Name: 2-Bromo-6-fluorobenzoyl chloride
• CAS No: 1020718-20-0
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD09038470
• CID: 1132166
• PubChem ID: 26343906
• Update Time: 2025-06-07

2-Bromo-6-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluorobenzoyl Chloride
• CTK4A0655
• MolPort-002-317-215
• ACT00734
• CK1090
• AG-D-10292
• 2-FLUORO-6-BROMOBENZOYL CHLORIDE
• 2-Bromo-6-fluoro-benzoyl chloride
• Benzoyl chloride, 2-bromo-6-fluoro-
• AK176980
• BC227423
• AB0030647
• X2859
• 1020718-20-0
• 2-Bromo-6-fluorobenzoylchloride
• MFCD09038470
• AKOS015995330
• AS-62119
• DB-058758
• SCHEMBL15809161
• DTXSID10649949
• 2-Bromo-6-fluorobenzoyl chloride

• MDL： MFCD09038470
• Inchi： 1S/C7H3BrClFO/c8-4-2-1-3-5(10)6(4)7(9)11/h1-3H
• InChI Key： ZQOQNOOLDFFUDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)Cl)F

Computed Properties

• Exact Mass: 235.90399
• Monoisotopic Mass: 235.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.742
• Boiling Point: 236 ºC
• Flash Point: 97 ºC
• PSA: 17.07
• LogP: 2.96720

2-Bromo-6-fluorobenzoyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H314-H318
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD306980)

Additional information on 2-Bromo-6-fluorobenzoyl chloride

Professional Introduction to 2-Bromo-6-fluorobenzoyl Chloride (CAS No. 1020718-20-0)

2-Bromo-6-fluorobenzoyl chloride, with the chemical formula C₇H₃BrClF, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 1020718-20-0, has garnered significant attention due to its unique structural properties and broad applicability in the synthesis of various bioactive molecules.

The molecular structure of 2-Bromo-6-fluorobenzoyl chloride consists of a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 6-position, coupled with a chloroacetyl group. This arrangement imparts distinct reactivity, making it an invaluable building block for medicinal chemists and synthetic organic chemists. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks.

In recent years, 2-Bromo-6-fluorobenzoyl chloride has been extensively utilized in the development of novel pharmaceuticals. Its ability to serve as a precursor for various heterocyclic compounds has opened new avenues in drug discovery. For instance, researchers have leveraged this compound to synthesize fluorinated benzamide derivatives, which have shown promising biological activity against inflammatory diseases and cancer. The fluorine atom, in particular, plays a crucial role in modulating metabolic stability and binding affinity, making such derivatives highly attractive for therapeutic applications.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. 2-Bromo-6-fluorobenzoyl chloride exemplifies this trend by providing a robust platform for generating structurally diverse libraries. Recent studies have highlighted its use in the synthesis of kinase inhibitors, where the bromine moiety facilitates further functionalization through transition metal-catalyzed reactions. These inhibitors are being explored for their potential in treating chronic diseases, including diabetes and autoimmune disorders.

2-Bromo-6-fluorobenzoyl chloride a cornerstone in fragment-based drug design, where small molecular fragments are iteratively modified to improve pharmacological properties. 2-Bromo-6-fluorobenzoyl chloride is in the synthesis of fluorinated anilides, which have demonstrated efficacy as antimicrobial agents. The combination of bromine and fluorine substituents enhances the compound's ability to disrupt bacterial cell membranes, leading to increased permeability and cell death. This has prompted investigations into its potential use as a broad-spectrum antibiotic, addressing the growing challenge of antibiotic resistance. 2-Bromo-6-fluorobenzoyl chloride extends beyond pharmaceuticals into materials science. Its incorporation into polymer matrices has been shown to improve thermal stability and flame retardancy. The halogen atoms contribute to char formation during combustion, thereby reducing smoke emission and toxic gas release. This application underscores the compound's multifaceted role in developing advanced materials with enhanced safety features. 2-Bromo-6-fluorobenzoyl chloride (CAS No. 1020718-20-0) is a cornerstone compound in modern synthetic chemistry and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new methodologies for utilizing halogenated aromatic compounds, the importance of such intermediates like 2-Bromo-6-fluorobenzoyl chloride is only expected to grow.